Cas no 1518482-07-9 (2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine)

2,2-Dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine is a cyclopropylamine derivative characterized by its unique sterically hindered structure. The compound features a substituted cyclopropane ring adjacent to a trimethylphenyl group, imparting stability and potential reactivity in synthetic applications. Its rigid framework and amine functionality make it a valuable intermediate in organic synthesis, particularly for constructing complex molecular architectures. The electron-donating methyl groups enhance its solubility in organic solvents, facilitating handling in laboratory settings. This compound may serve as a precursor for pharmaceuticals, agrochemicals, or specialty materials, where controlled stereochemistry and structural rigidity are critical. Its well-defined molecular structure allows for precise modifications, supporting diverse research and industrial applications.
2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine structure
1518482-07-9 structure
Product Name:2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine
CAS No:1518482-07-9
MF:C14H21N
MW:203.32324385643
CID:6325955
PubChem ID:83700845
Update Time:2025-06-09

2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine
    • 1518482-07-9
    • EN300-1859666
    • Inchi: 1S/C14H21N/c1-9-6-11(3)12(7-10(9)2)14(15)8-13(14,4)5/h6-7H,8,15H2,1-5H3
    • InChI Key: QYIAOBFWHBDZHW-UHFFFAOYSA-N
    • SMILES: NC1(C2C=C(C)C(C)=CC=2C)CC1(C)C

Computed Properties

  • Exact Mass: 203.167399674g/mol
  • Monoisotopic Mass: 203.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 26Ų

2,2-dimethyl-1-(2,4,5-trimethylphenyl)cyclopropan-1-amine Pricemore >>

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